Cas no 2228394-23-6 (4-(5-Methoxy-2-nitrophenyl)piperidine)

• Product Name: 4-(5-Methoxy-2-nitrophenyl)piperidine
• CAS No: 2228394-23-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5760915
• PubChem ID: 165627370
• Update Time: 2025-05-19

4-(5-Methoxy-2-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2228394-23-6
• 4-(5-methoxy-2-nitrophenyl)piperidine
• EN300-1793022
• 4-(5-Methoxy-2-nitrophenyl)piperidine

• Inchi： 1S/C12H16N2O3/c1-17-10-2-3-12(14(15)16)11(8-10)9-4-6-13-7-5-9/h2-3,8-9,13H,4-7H2,1H3
• InChI Key： MHNYAVOKSYHQRS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C1CCNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.1Ų

Additional information on 4-(5-Methoxy-2-nitrophenyl)piperidine

4-(5-Methoxy-2-nitrophenyl)piperidine: A Comprehensive Overview

4-(5-Methoxy-2-nitrophenyl)piperidine (CAS No. 2228394-23-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(5-Methoxy-2-nitrophenyl)piperidine consists of a piperidine ring substituted with a 5-methoxy-2-nitrophenyl group. The presence of the methoxy and nitro groups imparts specific chemical and biological properties that make this compound particularly interesting for various applications. The piperidine ring, a common motif in many biologically active compounds, contributes to the compound's overall stability and reactivity.

Recent studies have explored the potential of 4-(5-Methoxy-2-nitrophenyl)piperidine in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of compounds targeting neurodegenerative diseases. The nitro group, known for its electron-withdrawing properties, can influence the compound's interactions with biological targets, making it a valuable scaffold for drug design.

In addition to its role in drug discovery, 4-(5-Methoxy-2-nitrophenyl)piperidine has been investigated for its anti-inflammatory properties. Preclinical studies have shown that derivatives of this compound exhibit potent anti-inflammatory effects, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The methoxy group, which can enhance lipophilicity and improve cellular uptake, further contributes to its biological activity.

The synthetic accessibility of 4-(5-Methoxy-2-nitrophenyl)piperidine is another factor that makes it an attractive target for researchers. Various synthetic routes have been developed to efficiently produce this compound, including methods that utilize readily available starting materials and mild reaction conditions. These synthetic strategies not only facilitate large-scale production but also allow for the facile modification of the molecule to explore structure-activity relationships (SAR).

One recent study published in the Journal of Medicinal Chemistry highlighted the use of 4-(5-Methoxy-2-nitrophenyl)piperidine as a key intermediate in the synthesis of a novel class of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that derivatives of this compound exhibited high selectivity and potency in inhibiting serotonin reuptake, making them promising candidates for the treatment of depression and anxiety disorders.

Beyond its therapeutic applications, 4-(5-Methoxy-2-nitrophenyl)piperidine has also been studied for its potential as a probe molecule in biochemical assays. Its unique structural features enable it to selectively bind to specific protein targets, facilitating the investigation of protein-ligand interactions and providing insights into molecular mechanisms underlying various biological processes.

In conclusion, 4-(5-Methoxy-2-nitrophenyl)piperidine (CAS No. 2228394-23-6) is a multifaceted compound with significant potential in both research and development. Its unique chemical structure and versatile biological properties make it an important molecule for medicinal chemists and pharmaceutical researchers. As ongoing studies continue to uncover new applications and optimize its use, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.